Cas no 117290-46-7 (Benzenemethanol, a-methyl-, propanoate, (1S)-)
117290-46-7 structure
Product Name:Benzenemethanol, a-methyl-, propanoate, (1S)-
CAS No:117290-46-7
MF:C11H14O2
MW:178.227663516998
CID:1206605
Update Time:2024-08-02
Benzenemethanol, a-methyl-, propanoate, (1S)- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, a-methyl-, propanoate, (1S)-
- Benzenemethanol, α-methyl-, 1-propanoate, (αS)-
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- Inchi: 1S/C11H14O2/c1-3-11(12)13-9(2)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3/t9-/m0/s1
- InChI Key: WCIQNYOXLZQQMU-VIFPVBQESA-N
- SMILES: C1([C@@H](OC(=O)CC)C)=CC=CC=C1
Computed Properties
- Exact Mass: 178.09942
Experimental Properties
- Density: 1.012±0.06 g/cm3(Predicted)
- Boiling Point: 229.5±9.0 °C(Predicted)
- PSA: 26.3
Benzenemethanol, a-methyl-, propanoate, (1S)- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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